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Compound of Interest

Compound Name: (S)-1-methylpiperidin-3-ol

Cat. No.: B2970837 Get Quote

An In-Depth Technical Guide to (S)-1-methylpiperidin-3-ol: Properties, Synthesis, and

Applications

Abstract
(S)-1-methylpiperidin-3-ol is a chiral heterocyclic compound of significant interest in medicinal

chemistry and organic synthesis. Its defined stereochemistry, coupled with the reactivity of its

secondary alcohol and tertiary amine functional groups, establishes it as a valuable chiral

building block for the development of complex, enantiomerically pure molecules. This guide

provides a comprehensive overview of its physicochemical properties, with a primary focus on

its molecular weight, explores the critical role of its stereochemistry, details a representative

synthetic protocol, and discusses its applications in modern drug discovery and development.

Safety and handling protocols are also outlined to ensure its proper use in a research

environment.

Core Physicochemical Properties
The fundamental characteristics of a compound dictate its behavior in both chemical and

biological systems. For (S)-1-methylpiperidin-3-ol, these properties are essential for

designing synthetic routes, predicting metabolic pathways, and understanding its interactions

with biological targets. The molecular weight, in particular, is a cornerstone for all stoichiometric

calculations.

Below is a summary of its key quantitative data.
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Property Value Source

Molecular Weight 115.17 g/mol [1][2]

Molecular Formula C₆H₁₃NO [1][3][4]

Monoisotopic Mass 115.099714038 Da [1][5]

Appearance
Colorless to pale yellow liquid

or solid
[3]

IUPAC Name (3S)-1-methylpiperidin-3-ol [1]

CAS Number 62367-59-3 [1][3][6]

Solubility
Soluble in water and various

organic solvents
[3]
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Figure 2: Workflow for Asymmetric Synthesis

1. Reactor Setup
(Inert atmosphere, -78 °C)

2. Add Catalyst & Base
((S)-Catalyst, DIPEA in DCM)

3. Add Substrate
(1-methyl-3-piperidone)

4. Add Reductant
(Trichlorosilane)

5. Reaction Monitoring
(TLC / HPLC)

6. Quench Reaction
(Sat. aq. NaHCO₃)

Reaction
Complete

7. Extraction
(DCM / Water)

8. Purification
(Column Chromatography)

9. Analysis & Validation
(Chiral HPLC, NMR)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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